Cas no 34613-09-7 (2,3-dihydro-1,3-dioxo-1H-Isoindole-5-carbonitrile)

• Product Name: 2,3-dihydro-1,3-dioxo-1H-Isoindole-5-carbonitrile
• CAS No: 34613-09-7
• MF: C₉H₄N₂O₂
• MW: 172.140261650085
• CID: 292634
• PubChem ID: 12198333
• Update Time: 2025-04-19

2,3-dihydro-1,3-dioxo-1H-Isoindole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1,3-dioxo-1H-Isoindole-5-carbonitrile
• 1,3-dioxoisoindole-5-carbonitrile
• 1H-Isoindole-5-carbonitrile, 2,3-dihydro-1,3-dioxo-
• 5-CYANO PHTHALIMIDE
• 1,3-dioxo-1,3-dihydro-isoindole-5-carbonitrile
• 1,3-dioxoisoindoline-5-carbonitrile
• 2,3-dihydro-1,3-dioxo-1H-isoindol-5-carbonitrile
• 4-cyanophthalimide
• CTK1B7580
• FT-0695507
• KB-42995
• Oprea1_840838
• SureCN2809485
• 1,3-dioxo-2,3-dihydro-1H-isoindole-5-carbonitrile
• AKOS006273670
• DTXSID10480071
• QHDMHBFJCZJMHD-UHFFFAOYSA-N
• 34613-09-7
• 5-cyanophthalimide
• SCHEMBL2809485

• Inchi： 1S/C9H4N2O2/c10-4-5-1-2-6-7(3-5)9(13)11-8(6)12/h1-3H,(H,11,12,13)
• InChI Key： QHDMHBFJCZJMHD-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C#N)C=CC=2C(N1)=O

Computed Properties

• Exact Mass: 172.02732
• Monoisotopic Mass: 172.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 69.96